Cas no 5978-95-0 (D-Idose (0.141M Solution in water))

• Product Name: D-Idose (0.141M Solution in water)
• CAS No: 5978-95-0
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 372867
• PubChem ID: 441034
• Update Time: 2025-10-22

D-Idose (0.141M Solution in water) Chemical and Physical Properties

Names and Identifiers

• D-Idose
• D-Idose (0.141M Solution)
• Alt
• altrose
• ALTROSE, D-
• ALTROSE, D-(RG)
• B-D-Altrose
• D(+)-Altrose
• D-(+)-ALTROSE
• D,L-glucose
• D-ALTROSE
• D-ALTROSE extrapure for biochemistry
• D-ALTROSE, CRYSTALLIZED*
• C06466
• D-Ido-hexose
• D-Idose ,99%
• D-Idose - Aqueous solution
• d-[1-13C]idose
• d-[UL-13C6]idose
• D-(+)-IDOSE
• D-Idose (0.141M Solution in water)

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4-,5+,6?/m1/s1
• InChI Key： WQZGKKKJIJFFOK-YIDFTEPTSA-N
• SMILES： OC[C@@H]1[C@H](O)[C@@H](O)[C@H](O)C(O)O1

Computed Properties

• Exact Mass: 180.06336
• Monoisotopic Mass: 180.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.9
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.581
• Melting Point: 132 °C(Solv: ethanol (64-17-5))
• Boiling Point: 527.1 °C at 760 mmHg
• Flash Point: 286.7 °C
• Refractive Index: 1.635
• Solubility: DMSO（少许）、甲醇（少许）、水（少许）
• PSA: 118.22
• LogP: -3.22140
• pka: 12.45±0.20(Predicted)

D-Idose (0.141M Solution in water) Security Information

• Safety Instruction： 24/25
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Idose (0.141M Solution in water)

Research Brief on D-Idose (0.141M Solution in water) and Its Applications in Chemical Biology and Medicine

D-Idose, a rare sugar with the CAS number 5978-95-0, has garnered increasing attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief provides an overview of the latest advancements related to D-Idose (0.141M Solution in water), focusing on its synthesis, biological activities, and emerging roles in drug development. The 0.141M aqueous solution formulation is particularly noteworthy for its stability and suitability in various experimental and industrial applications.

Recent studies have highlighted the significance of D-Idose as a chiral building block in the synthesis of complex carbohydrates and glycoconjugates. Its ability to participate in stereoselective glycosylation reactions makes it a valuable tool for the development of glycomimetics and carbohydrate-based therapeutics. A 2023 study published in the Journal of Carbohydrate Chemistry demonstrated the efficient use of D-Idose (0.141M Solution in water) in the enzymatic synthesis of novel oligosaccharides with enhanced binding affinity to lectins, suggesting potential applications in targeted drug delivery systems.

In the realm of medicinal chemistry, researchers have explored the immunomodulatory properties of D-Idose derivatives. A recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain D-Idose-containing compounds exhibit selective inhibition of pro-inflammatory cytokines, positioning them as promising candidates for the treatment of autoimmune disorders. The 0.141M concentration was found to be optimal for maintaining compound stability while ensuring sufficient bioavailability in in vitro assays.

The metabolic fate of D-Idose has also been a subject of recent research. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to track the incorporation of D-Idose into cellular metabolic pathways. These studies, particularly those utilizing the standardized 0.141M solution, have provided insights into alternative carbohydrate metabolism in cancer cells, opening new avenues for metabolic intervention strategies.

From a pharmaceutical formulation perspective, the 0.141M aqueous solution of D-Idose offers several advantages. Its well-defined concentration ensures reproducibility in research applications, while the aqueous medium maintains the sugar's stability over extended periods. Recent stability studies published in Pharmaceutical Development and Technology (2023) confirmed that this formulation retains >95% purity after 12 months of storage at 4°C, making it suitable for long-term research projects and industrial applications.

Looking forward, the unique properties of D-Idose (5978-95-0) and its standardized 0.141M solution continue to inspire innovative applications. Current research directions include its use as a precursor for rare sugar-based vaccines, as a modulator of gut microbiota composition, and as a component in biomaterials for tissue engineering. The growing body of literature on this compound underscores its versatility and potential to address unmet needs in chemical biology and medicine.